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Compound of Interest

Compound Name: VU6015929 HCl

Cat. No.: B1193823

Get Quote

Executive Summary & Compound Profile
VU6015929 HCl is a potent, selective, small-molecule inhibitor of Discoidin Domain Receptors

1 and 2 (DDR1/2). As a pharmacologically active research compound (kinase inhibitor), it

possesses significant biological activity even at nanomolar concentrations (DDR1 IC₅₀ = 4.7

nM).[1]

Because specific toxicological data (LD50, mutagenicity) for this research compound may be

incomplete, the Precautionary Principle applies: Handle and dispose of VU6015929 HCl as a

Hazardous, Toxic Substance. It must never be disposed of in municipal trash or sanitary sewer

systems.[1]
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Compound Identifier Details

Chemical Name VU6015929 Hydrochloride

Drug Class Dual DDR1/DDR2 Tyrosine Kinase Inhibitor

Physical State Solid (Powder) or Liquid (DMSO/Water solution)

Primary Hazard
Target Organ Toxicity (Kinase Inhibition),

Potential Irritant

Disposal Method
High-Temperature Incineration (via EHS/Waste

Vendor)

Safety & Risk Assessment (E-E-A-T)
Expertise Note: As a Senior Application Scientist, I emphasize that the primary risk with

VU6015929 is not just acute toxicity, but bioaccumulation and environmental persistence.

Kinase inhibitors can disrupt aquatic ecosystems if leached.[1]

Personal Protective Equipment (PPE) Matrix
Before handling waste, ensure the following barrier protection is active:

Respiratory: N95 or P100 particulate respirator (for powders) or fume hood (for volatiles).[1]

Dermal: Double Nitrile Gloves (0.11 mm minimum thickness).[1] Reasoning: Amine salts can

permeate standard latex; double gloving provides a breakthrough time buffer.

Ocular: Chemical splash goggles (ANSI Z87.1).[1]

Body: Tyvek® lab coat or standard cotton lab coat with closed cuffs.[1]

Disposal Decision Logic
The following workflow dictates the disposal path based on the physical state of the waste.
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Identify VU6015929 Waste

Determine Physical State

Solid Waste
(Powder, contaminated wipes)

Powder/Debris

Liquid Waste
(Stock solutions, HPLC effluent)

Solution

Empty Container
(Vials, bottles)

Vial/Bottle

Solid Hazardous Waste Bin
(Label: Toxic Organic Solid) Solvent Composition Check Triple Rinse Procedure

(Solvent -> Water -> Water)
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(Contains DCM, Chloroform)

Has Halogens

Non-Halogenated Waste Stream
(DMSO, Methanol, Water)

No Halogens

Deface Label & Recycle/Trash
(If permitted by local EHS)

Collect Rinsate as
Liquid Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating VU6015929 HCl waste streams based on physical state

and solvent composition.[1][2]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)
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Applicability: Expired powder, contaminated weighing boats, gloves, and bench paper.

Containment: Place waste immediately into a clear, sealable polyethylene bag (minimum 2

mil thickness).

Secondary Containment: Transfer the sealed bag into the laboratory's Solid Hazardous

Waste Drum (typically a wide-mouth HDPE drum with a lever-lock ring).[1]

Labeling: Affix a hazardous waste tag.

Chemical Name: "Solid Waste Contaminated with VU6015929 HCl (DDR1 Inhibitor)."

Hazards: Toxic, Irritant.[3][4]

Do Not: Do not use "Sharps" containers for soft solid waste unless the item can puncture

skin (e.g., glass pipettes).[1]

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: DMSO stock solutions, cell culture media containing drug, HPLC waste.[1]

Segregation: Determine the primary solvent.[1]

DMSO/Methanol/Ethanol: Use the Non-Halogenated Organic waste stream.[1]

Dichloromethane/Chloroform: Use the Halogenated Organic waste stream.[1][5]

Aqueous Buffer (<5% Organic): Use the Aqueous Toxic waste stream.[1]

Transfer: Pour liquid into the appropriate carboy using a funnel. Do not overfill (leave 10%

headspace).

Rinsing: Rinse the original vessel with a small volume of compatible solvent and add the

rinsate to the waste carboy.[1]

pH Check: Since this is an HCl salt, the solution may be slightly acidic.[1] Ensure the waste

carboy is compatible with acidic organic waste (HDPE is standard).[1]
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Protocol C: Empty Containers (Triple Rinse Rule)
Applicability: Original glass vials or bottles from the vendor.[1]

Rinse 1: Add solvent (e.g., DMSO or Methanol) to the vial.[1] Cap and shake. Decant into

Liquid Hazardous Waste.[1]

Rinse 2: Repeat with water. Decant into waste.

Rinse 3: Repeat with water. Decant into waste.

Disposal: Deface the label using a permanent marker.[1] Discard the clean vial in the

Glass/Sharps bin (or recycling, subject to institutional policy).

Emergency Procedures: Spills
Trigger: Accidental release of >10 mg powder or >5 mL concentrated solution.[1]

1. Alert & Evacuate
(Notify nearby personnel)

2. Don PPE
(Double gloves, N95/Respirator)

3. Containment
(Cover with absorbent pads)

4. Decontamination
(Wipe with 10% Bleach -> Water)

5. Disposal
(All materials to Haz Waste)

Click to download full resolution via product page

Figure 2: Immediate response workflow for VU6015929 spills.[1][6] Note: Bleach is used to

oxidize/degrade the organic structure, reducing potency before disposal.

Spill Cleanup Solution:

Use a 10% Sodium Hypochlorite (Bleach) solution for surface decontamination.[1]

Mechanism:[2][6][7] Oxidative degradation of the amine/pyridine pharmacophore disrupts the

kinase binding capability [1].[1]

Wait Time: Allow bleach to sit for 10–15 minutes before wiping with water.[1]

Regulatory Compliance & Classification
To ensure compliance with US EPA (RCRA) and international standards:
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RCRA Classification: VU6015929 is not a P-listed or U-listed waste.[1] However, it must be

characterized by Generator Knowledge as toxic.

Waste Code: If mixed with flammable solvents (Methanol/Acetonitrile), assign D001

(Ignitable).[1] If the pH is < 2 (unlikely for buffered solutions but possible for concentrated

HCl salt), assign D002 (Corrosive).[1]

Labeling Requirement: All waste containers must be labeled "Hazardous Waste" with the

specific chemical name written out fully (no abbreviations).[1][2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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